Cadmium

Specification

• Description: Cadmium is a natural element in the earth's crust. It is usually found as a mineral combined with other elements such as oxygen (cadmium oxide), chlorine (cadmium chloride), or sulfur (cadmium sulfate, cadmium sulfide). All soils and rocks, including coal and mineral fertilizers, contain some cadmium. Most cadmium used in the United States is extracted during the production of other metals like zinc, lead, and copper. Cadmium does not corrode easily and has many uses, including batteries, pigments, metal coatings, and plastics.; Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992); Cadmium atom is a zinc group element atom.; An element with atomic symbol Cd, atomic number 48, and atomic weight 112.41. It is a metal and ingestion will lead to CADMIUM POISONING.; Cadmium is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; The main sources of cadmium in the air are the burning of fossil fuels such as coal or oil and the incineration of municipal waste. The acute (short-term) effects of cadmium in humans through inhalation exposure consist mainly of effects on the lung, such as pulmonary irritation. Chronic (long-term) inhalation or oral exposure to cadmium leads to a build-up of cadmium in the kidneys that can cause kidney disease. Cadmium has been shown to be a developmental toxicant in animals, resulting in fetal malformations and other effects, but no conclusive evidence exists in humans. An association between cadmium exposure and an increased risk of lung cancer has been reported from human studies, but these studies are inconclusive due to confounding factors. Animal studies have demonstrated an increase in lung cancer from long-term inhalation exposure to cadmium. EPA has classified cadmium as a Group B1, probable human carcinogen.; Cadmium is a natural product found in Tedania charcoti with data available.; Cadmium is an element with atomic symbol Cd, atomic number 48, and atomic weight 112.4.; Cadmium is a mineral with formula of Cd. The corresponding IMA (International Mineralogical Association) number is IMA1980-086a. The IMA symbol is Cd.; Cadmium can cause developmental toxicity and male reproductive toxicity according to an independent committee of scientific and health experts.; See also: Tobacco Leaf (part of) ... View More ...
• CAS No.: 7440-43-9
• Molecular Formula: Cd
• Molecular Weight: 112.41 g/mol
• IUPAC Name: cadmium
• Standard InChI: InChI=1S/Cd
• Standard InChI Key: BDOSMKKIYDKNTQ-UHFFFAOYSA-N
• Impurities: Typical impurities (%, max.) include: Zn, 0.02-0.1; Cu, 0.0001-0.015; Pb, 0.0001-0.025; Fe, 0.0001-0.001; Bi, 0.0005; Sn, 0.01; Ag, 0.01; Sb, 0.001; and As, 0.003.; PURE FORM OF CADMIUM FOR ELECTRONIC USES CONTAINS 0.001% OR LESS OF IMPURITIES.; Cadmium Metal Spec for ASTM Spec 3440-66T with 99.90% min Cd contains the following impurities: zinc, 0.035% min; copper, 0.015% max; lead, 0.025% max; tin, 0.01% max; silver, 0.01% max; antimony, 0.001% max; arsenic, 0.003% max; tellurium, 0.003% max
• SMILES: [Cd]
• Canonical SMILES: [Cd]
• Boiling Point: 1409 °F at 760 mmHg (NTP, 1992); 1409 °F; 767 °C; 765 °C
• Colorform: Silvery-white metal; Soft, bluish-white metal; Silver-white, blue-tinged, lustrous metal; distorted hexagonal close-packed structure; easily cut with a knife; available in the form of bars, sheets or wire or a gray, granular powder; Hexagonal, ductile crystals or soft, silver-white, lustrous metal
• Melting Point: 609.6 °F (NTP, 1992); 610 °F; 32.0691 °C; 321 °C